Cas no 76208-99-6 (3-(propionylamino)benzoic Acid)

• Product Name: 3-(propionylamino)benzoic Acid
• CAS No: 76208-99-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD03604396
• CID: 561106
• PubChem ID: 4777953
• Update Time: 2025-04-19

3-(propionylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Propionamidobenzoic acid
• 3-(Propionylamino)benzoic acid
• Benzoic acid,3-[(1-oxopropyl)amino]-
• 3-propanamidobenzoic acid
• AC1NGPEV
• AC1Q2RS5
• CTK6C6732
• MolPort-004-311-818
• MFCD03604396
• CS-0249765
• FT-0683653
• Z85877498
• 3-Propionamidobenzoicacid
• AKOS000104720
• VS-00590
• EN300-45129
• 3-(propanoylamino)benzoic Acid
• DTXSID90406476
• SCHEMBL10964661
• 76208-99-6
• 3-(propionylamino)benzoic Acid

• MDL： MFCD03604396
• Inchi： 1S/C10H11NO3/c1-2-9(12)11-8-5-3-4-7(6-8)10(13)14/h3-6H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YTGHXTTUKCSBJM-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.603
• PSA: 66.4

3-(propionylamino)benzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives